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Cat. No.: B142992

Get Quote

An In-depth Technical Guide to 2-Chloro-N,N-dimethylacetamide: Properties, Synthesis, and

Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloro-N,N-dimethylacetamide, a halogenated amide with the molecular formula

C₄H₈ClNO, serves as a pivotal reagent and intermediate in modern organic synthesis. Its

unique chemical structure, featuring an activated carbon-chlorine bond adjacent to a dimethyl

amide functional group, imparts a versatile reactivity profile that is highly valued in the

pharmaceutical and agrochemical industries. This guide provides a comprehensive technical

overview of its physicochemical properties, established synthesis methodologies, core

reactivity principles, and significant applications. By elucidating the mechanistic underpinnings

of its utility and providing detailed experimental context, this document aims to equip

researchers and development professionals with the critical knowledge required to effectively

and safely leverage this compound in their work. The molecular weight of 2-Chloro-N,N-
dimethylacetamide is approximately 121.56 g/mol .[1][2]
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Core Physicochemical Properties
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

successful application in a laboratory or industrial setting. 2-Chloro-N,N-dimethylacetamide is

a clear, colorless to pale yellow liquid under standard conditions.[3] Its key properties are

summarized in the table below, providing a quantitative basis for experimental design, including

solvent selection, reaction temperature control, and purification strategies.

Property Value Source(s)

Molecular Weight 121.56 g/mol PubChem[1]

Molecular Formula C₄H₈ClNO PubChem[1]

CAS Number 2675-89-0 PubChem[1]

Density 1.182 g/mL at 20 °C Sigma-Aldrich, ChemBK[4]

Boiling Point 98-100 °C at 11 mmHg ChemBK, Apexmol[3][4]

Melting Point 15-16 °C ChemBK[4]

Flash Point
>110 °C (>230 °F) - Closed

Cup
Sigma-Aldrich

Refractive Index n20/D 1.479 Sigma-Aldrich

Appearance
Clear, colorless to pale yellow

liquid
Apexmol[3]

Solubility

Miscible with water; slightly

soluble in chloroform, hexane,

methanol

ChemicalBook, ChemBK[4][5]

Synthesis and Manufacturing Principles
The industrial and laboratory-scale synthesis of 2-Chloro-N,N-dimethylacetamide is typically

achieved via the amidation of a chloroacetyl derivative with dimethylamine. The most common

and direct method involves the reaction of chloroacetyl chloride with dimethylamine.
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Causality of Experimental Design: This synthesis route is favored due to the high reactivity of

the acid chloride (chloroacetyl chloride) with the nucleophilic amine (dimethylamine). The

reaction is highly exothermic and proceeds rapidly. To control the reaction rate and prevent side

product formation, it is crucial to manage the temperature, typically by cooling the reaction

vessel. An acid scavenger, such as an alkali metal salt (e.g., sodium carbonate or sodium

acetate) or an excess of the amine, is required to neutralize the hydrochloric acid byproduct,

which would otherwise protonate the unreacted dimethylamine, rendering it non-nucleophilic

and halting the reaction.[6]

A generalized workflow for this synthesis is depicted below.
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Caption: Synthesis workflow for 2-Chloro-N,N-dimethylacetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b142992/docs?utm_src=pdf-body-img#2-chloro-n-n-dimethylacetamide-molecular-weight
https://www.benchchem.com/product/b142992/docs?utm_src=pdf-body#2-chloro-n-n-dimethylacetamide-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Reactivity and Mechanistic Insights
The synthetic utility of 2-Chloro-N,N-dimethylacetamide stems from its nature as a potent

electrophilic alkylating agent. The presence of the chlorine atom makes the adjacent carbon

atom susceptible to nucleophilic attack.

Expertise & Experience: The reactivity of the C-Cl bond is significantly enhanced by the

adjacent carbonyl group of the amide. This electron-withdrawing group polarizes the C-Cl bond,

increasing the partial positive charge on the carbon and making it a more "active" electrophile

compared to simple alkyl chlorides like chloroethane. This activation is crucial for its

effectiveness in reactions with a wide range of nucleophiles, including amines, alcohols, thiols,

and carbanions, enabling the introduction of the CH₂CON(CH₃)₂ moiety into target molecules.

[3] This transformation is a cornerstone of nucleophilic substitution reactions.[3]

2-Chloro-N,N-dimethylacetamide

SN2 Nucleophilic Substitution

Electrophilic
Carbon Center

Alkylated Product
(R-Nu-CH₂CON(CH₃)₂) Chloride Ion (Cl⁻)

Displaced

Nucleophile
(e.g., R-NH₂, R-OH, R-SH)

Attacks Carbon

Click to download full resolution via product page

Caption: Core reactivity pathway of 2-Chloro-N,N-dimethylacetamide.

Applications in Research and Drug Development
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2-Chloro-N,N-dimethylacetamide is a versatile building block in the synthesis of complex

organic molecules, particularly active pharmaceutical ingredients (APIs).[3] Its ability to readily

alkylate various functional groups makes it an indispensable tool for molecular elaboration and

scaffold modification.

Case Study: Synthesis of (S)-Carbinoxamine A notable application is its use as a key

intermediate in the synthesis of (S)-carbinoxamine, an antihistamine.[3] In this context, the

molecule is used to introduce the N,N-dimethylethanamine side chain, which is critical for the

drug's pharmacological activity. The synthesis involves the alkylation of a precursor molecule

with 2-Chloro-N,N-dimethylacetamide, followed by reduction of the amide carbonyl to the

corresponding amine.

This highlights a common strategic workflow in drug development: using a stable, reactive

handle like 2-Chloro-N,N-dimethylacetamide to install a functional group that can be further

transformed in a subsequent step.

Experimental Protocol: N-Alkylation of an Aniline
Derivative
This protocol describes a general, self-validating procedure for the N-alkylation of a primary

aromatic amine using 2-Chloro-N,N-dimethylacetamide.

Trustworthiness: This protocol is designed to be self-validating by incorporating in-process

checks (TLC monitoring) and a robust purification sequence. The choice of a non-nucleophilic

base is critical to prevent competitive reactions.

Materials:

Substituted Aniline (1.0 eq)

2-Chloro-N,N-dimethylacetamide (1.1 eq)

Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

Acetonitrile (CH₃CN), anhydrous

Ethyl Acetate
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Brine (saturated NaCl solution)

Magnesium Sulfate (MgSO₄), anhydrous

Step-by-Step Methodology:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

Nitrogen or Argon), add the substituted aniline (1.0 eq) and anhydrous potassium carbonate

(2.5 eq).

Solvent Addition: Add anhydrous acetonitrile to the flask to create a slurry (approx. 0.2 M

concentration relative to the aniline).

Reagent Addition: Add 2-Chloro-N,N-dimethylacetamide (1.1 eq) to the stirring mixture at

room temperature.

Heating and Monitoring: Heat the reaction mixture to 60-70 °C. Monitor the reaction progress

by Thin Layer Chromatography (TLC) until the starting aniline spot is no longer visible

(typically 4-12 hours). Causality Note: Heating accelerates the rate of this Sₙ2 reaction,

which can be sluggish at room temperature. K₂CO₃ is an effective and economical base that

is largely insoluble in acetonitrile, simplifying filtration.

Workup - Quenching: Cool the reaction mixture to room temperature. Filter the solid K₂CO₃

and rinse the solid with a small amount of ethyl acetate.

Workup - Extraction: Concentrate the filtrate under reduced pressure. Redissolve the residue

in ethyl acetate and wash with water (2x) and then with brine (1x). This removes any

remaining inorganic salts and water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the resulting crude product by column chromatography on silica gel to

yield the pure N-alkylated product.

Safety, Handling, and Disposal
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2-Chloro-N,N-dimethylacetamide is a hazardous substance that requires careful handling to

minimize risk.

Hazard Profile: The compound is classified as harmful if swallowed, corrosive, and causes

serious eye and skin irritation.[7][8] It may also cause respiratory irritation.[7]

Personal Protective Equipment (PPE): Always handle this chemical inside a certified

chemical fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves

(e.g., nitrile), and splash-proof safety goggles or a face shield.[7][8]

Handling: Avoid inhalation of vapors and direct contact with skin and eyes.[7] Ensure

containers are kept tightly closed in a dry, cool, and well-ventilated area designated for

corrosive materials.[8]

First Aid:

Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin

area with plenty of water for at least 15 minutes.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor immediately.[8]

Disposal: Dispose of waste material and containers in accordance with local, regional, and

national regulations. Waste should be handled as hazardous chemical waste and processed

by a licensed disposal company.[7][8]

Conclusion
2-Chloro-N,N-dimethylacetamide is a high-value reagent whose utility is firmly established in

the fields of organic synthesis and medicinal chemistry. Its predictable reactivity, driven by an

electronically activated C-Cl bond, allows for the efficient installation of the dimethylacetamido

moiety, a common structural motif in pharmaceuticals. A comprehensive understanding of its

properties, synthesis, and safe handling protocols, as detailed in this guide, is essential for any

scientist seeking to exploit its full synthetic potential.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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